Cas no 5371-52-8 (2-Hydroxytetrahydrofuran)
2-Hydroxytetrahydrofuran structure
2-Hydroxytetrahydrofuran Properties
Names and Identifiers
-
- Tetrahydrofuran-2-ol
- Tetrahydrofuran-2-yl alcohol
- oxolan-2-ol
- Tetrahydro-2-furanol
- Tetrahydro-2-hydroxyfuran
- α-Hydroxytetrahydrofuran
- 2-Hydroxytetrahydrofuran
- 2-Furanol, tetrahydro-
- 1-mercaptotetradecan-2-ol
- 2-Hydroxytetradecanthiol-1
- 2-hydroxy-tetrahydrofuran
- 2-oxytetrahydrofuran
- 2-Tetradecanol,1-mercapto-
- 3S-hydroxy-tetrahydrofuran
- AC1L3KKV
- AC1Q77D2
- AG-E-81130
- AR-1C5617
- CTK4F7024
- EINECS 247-440-1
- epoxy-tetrahydrofuran
- hydroxytetrahydrofuran
- tetrahydrofuryl alcohol
- alpha-Hydroxytetrahydrofuran
- .alpha.-Hydroxytetrahydrofuran
- tetrahydrofuranol
- DTXSID50968469
- CS-0197674
- 5371-52-8
- AKOS006286535
- 2-hydroxytetrahydrofuran, AldrichCPR
- AS-57322
- FT-0670163
- A19626
- NS00054347
- SY016132
- CHEBI:19662
- AMY20193
- Q27109240
- MFCD07369457
- DTXCID901021147
- +Expand
-
- MFCD07369457
- JNODDICFTDYODH-UHFFFAOYSA-N
- InChI=1S/C4H8O2/c5-4-2-1-3-6-4/h4-5H,1-3H2
- C1CC(O)OC1
Computed Properties
- 88.05244
- 1
- 2
- 0
- 88.052429494g/mol
- 6
- 44.8
- 0
- 0
- 1
- 0
- 0
- 1
- 0
- 29.5Ų
Experimental Properties
- 29.46
- 71.5 ºC (4 Torr)
- 75.1±12.7 ºC,
- Soluble (230 g/l) (25 º C),
- 1.084 g/cm3
2-Hydroxytetrahydrofuran Price
2-Hydroxytetrahydrofuran Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:5371-52-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:5371-52-8)
TANG SI LEI
15026964105
2881489226@qq.com
2-Hydroxytetrahydrofuran Related Literature
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Wei-Wei Zhao,Yan-Kai Liu Org. Chem. Front. 2017 4 2358
-
Shimpei Naniwa,Akira Yamamoto,Hisao Yoshida Catal. Sci. Technol. 2021 11 3376
-
Artit Ausavasukhi,Tawan Sooknoi Green Chem. 2015 17 435
-
Hongli Wu,Lisheng Guo,Fengyun Ma,Yuelan Wang,Wenlong Mo,Xing Fan,Hangjie Li,Yuming Yu,Inamullah Mian,Noritatsu Tsubaki Catal. Sci. Technol. 2019 9 6598
-
Katsuhiko Moriyama,Tsukasa Hamada,Yu Nakamura,Hideo Togo Chem. Commun. 2017 53 6565
-
K. A. Russ,P. Elvati,T. L. Parsonage,A. Dews,J. A. Jarvis,M. Ray,B. Schneider,P. J. S. Smith,P. T. F. Williamson,A. Violi,M. A. Philbert Nanoscale 2016 8 4134
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Rokas Sa?inas,Suzanne Zamany Andersen,Katja Li,Mattia Saccoccio,Kevin Krempl,Jakob Bruun Pedersen,Jakob Kibsgaard,Peter Christian Kj?rgaard Vesborg,Debasish Chakraborty,Ib Chorkendorff RSC Adv. 2021 11 31487
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Tianmiao Wang,Yoshinao Nakagawa,Masazumi Tamura,Kazu Okumura,Keiichi Tomishige React. Chem. Eng. 2020 5 1237
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Tianmiao Wang,Yoshinao Nakagawa,Masazumi Tamura,Kazu Okumura,Keiichi Tomishige React. Chem. Eng. 2020 5 1237
-
Shigeyuki Yamada,Shohei Hashishita,Tomoyuki Asai,Takashi Ishihara,Tsutomu Konno Org. Biomol. Chem. 2017 15 1495
5371-52-8 (2-Hydroxytetrahydrofuran) Related Products
- 696-59-3(2,5-Dimethoxytetrahydrofuran, mixture of cis- and trans isomers)
- 13436-45-8(2-Methoxytetrahydrofuran)
- 5921-80-2(Butane, 1,1-dibutoxy-)
- 3658-95-5(1,1-diethoxybutane)
- 13436-46-9(Furan,2-ethoxytetrahydro-)
- 3320-90-9(Furan,2,5-diethoxytetrahydro-)
- 55934-93-5(Propanol,[2-(2-butoxymethylethoxy)methylethoxy]-)
- 76702-30-2(Furan, 2,2'-[1,4-butanediylbis(oxy)]bis[tetrahydro-)
- 35884-42-5(Propanol, 1(or2)-(2-butoxymethylethoxy)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5371-52-8)2-Hydroxytetrahydrofuran
99%
1g
175.0